3-Amino-2-(2,2,2-trifluoroethyl)benzoicacid

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 3-amino-2-(2,2,2-trifluoroethyl)benzoic acid
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)4-6-5(8(14)15)2-1-3-7(6)13/h1-3H,4,13H2,(H,14,15)
• InChI Key: DGWDJIUWWSCLMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)CC(F)(F)F)C(=O)O

Description

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid is a chemical compound with the molecular formula C9H8F3NO2 It is characterized by the presence of an amino group, a trifluoroethyl group, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid typically involves the reaction of 2-Aminobenzotrifluoride with suitable reagents. One common method is the nitration of 2-Aminobenzotrifluoride followed by reduction to yield the desired product . The reaction conditions often include the use of solvents like methanol and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve continuous flow nitration processes, which allow for better control over reaction parameters and higher yields . The use of advanced techniques such as surface plasmon resonance and NMR spectroscopy can also aid in optimizing the production process .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents to form corresponding quinones.

Reduction: Reduction reactions can convert nitro groups to amino groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Catalysts: Such as palladium on carbon for hydrogenation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amines .

Scientific Research Applications

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of antimicrobial agents and other complex organic molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid involves its interaction with specific molecular targets. For instance, it can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity . The compound’s trifluoroethyl group enhances its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-3-(trifluoromethyl)benzoic acid
• 3-(Trifluoromethyl)benzoic acid
• 3-Amino-4-(trifluoromethyl)benzoic acid

Uniqueness

3-Amino-2-(2,2,2-trifluoroethyl)benzoic acid is unique due to the presence of the trifluoroethyl group, which imparts distinct chemical and physical properties. This group enhances the compound’s stability, reactivity, and binding affinity in biological systems, making it a valuable compound for various applications .